Phosphoramidic acid, bis(2-hydroxyethyl)-, diethyl ester

• Molecular Formula: C8H20NO5P
• Molecular Weight: 241.22 g/mol
• IUPAC Name: 2-[diethoxyphosphoryl(2-hydroxyethyl)amino]ethanol
• InChI: InChI=1S/C8H20NO5P/c1-3-13-15(12,14-4-2)9(5-7-10)6-8-11/h10-11H,3-8H2,1-2H3
• InChI Key: AMWFMBXQIBYIJJ-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(N(CCO)CCO)OCC

Description

Phosphoramidic acid, bis(2-hydroxyethyl)-, diethyl ester is a useful research compound. Its molecular formula is C8H20NO5P and its molecular weight is 241.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of diethanolamine (5.0 g, 48 mmol) and triethylamine (8.0 ml) in dichloromethane (75 ml) was added dropwise with stirring under Argon, a solution of diethylchlorophosphate (8.2 g, 48 mmol) in dichloromethane (25 ml) over approximately 15 minutes and then allowed to stir at room temperature overnight. The mixture was washed with brine (50 ml) then dried (Na2SO4) and evaporated in vacuo to give the crude product as a viscous oil. The oil was dissolved in ether (100 ml) and the white solid which precipitated was filtered off (triethylamine hydrochloride). The ether solution was evaporated in vacuo giving N-diethoxyphosphoryldiethanolamine (6.2 g, 54%) as a colourless oil.